Cas no 2228307-74-0 (2,2,2-trifluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one
• CAS No: 2228307-74-0
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 5785034
• PubChem ID: 165840645
• Update Time: 2025-06-08

2,2,2-trifluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]ethan-1-one
• 2228307-74-0
• EN300-1955515
• 2,2,2-trifluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one

• Inchi： 1S/C11H11F3N2O/c12-11(13,14)9(17)8-4-3-5-15-10(8)16-6-1-2-7-16/h3-5H,1-2,6-7H2
• InChI Key： YRUYQQXPIDLTJJ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN=C1N1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 244.08234746g/mol
• Monoisotopic Mass: 244.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.2Ų

Additional information on 2,2,2-trifluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one

Introduction to 2,2,2-trifluoro-1-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one (CAS No: 2228307-74-0)

2,2,2-trifluoro-1-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228307-74-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural features of this compound are particularly noteworthy. The presence of a trifluoromethyl group and a pyrrolidinyl moiety attached to a pyridinyl backbone creates a unique pharmacophore that interacts with biological targets in distinct ways. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the pyrrolidinyl ring contributes to favorable pharmacokinetic properties. These structural elements make this compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal applications. The introduction of fluorine atoms into organic molecules can significantly alter their electronic properties, leading to improved bioavailability and reduced susceptibility to metabolic degradation. This phenomenon has been widely observed in various classes of drugs, including antiviral, anticancer, and anti-inflammatory agents. The compound under discussion is no exception and represents a promising example of how fluorine chemistry can be leveraged to develop novel therapeutic agents.

One of the most compelling aspects of 2,2,2-trifluoro-1-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one is its potential as a scaffold for drug development. The combination of the pyridinyl and pyrrolidinyl moieties provides multiple sites for functionalization, allowing chemists to modify the molecule and optimize its biological activity. This flexibility has led to several studies exploring derivatives of this compound that exhibit enhanced efficacy against various diseases.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that it exhibits significant activity against certain enzymatic targets, which are implicated in various pathological conditions. For instance, preliminary in vitro studies have indicated that this compound may inhibit the activity of specific kinases involved in cancer progression. Additionally, its interaction with other biological targets has been explored, suggesting potential applications in treating inflammatory disorders and neurodegenerative diseases.

The synthesis of 2,2,2-trifluoro-1-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in facilitating its synthesis. These advancements have not only improved the accessibility of the compound but also opened up new avenues for structural diversification.

The pharmacokinetic profile of this compound is another area of interest. Fluorinated compounds are often characterized by their favorable pharmacokinetic properties, including increased lipophilicity and prolonged half-life. These attributes can enhance drug delivery and improve therapeutic outcomes. Preliminary data suggest that 2,2,2-trifluoro-1-(pyrrolidin-1-yl)pyridin-3-ylethan-1-one follows a similar trend, making it a promising candidate for further clinical development.

In conclusion, 2,2,2-trifluoro-1-(pyrrolidin-1-y l)pyridin -3 -ylethan -1-one (CAS No: 2228307 -74 -0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, this molecule is likely to play an important role in the discovery and development of new therapeutic agents.